Cas no 113919-07-6 (Butanoic acid, 2-ethyl-2-hydroxy-3-oxo-, (2S)-)

• Product Name: Butanoic acid, 2-ethyl-2-hydroxy-3-oxo-, (2S)-
• CAS No: 113919-07-6
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 1201280
• PubChem ID: 440875
• Update Time: 2025-04-20

Butanoic acid, 2-ethyl-2-hydroxy-3-oxo-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-2-hydroxy-3-oxo-, (2S)-

• Inchi： 1S/C6H10O4/c1-3-6(10,4(2)7)5(8)9/h10H,3H2,1-2H3,(H,8,9)/t6-/m0/s1
• InChI Key： VUQLHQFKACOHNZ-LURJTMIESA-N
• SMILES： O[C@](C(=O)O)(C(C)=O)CC

Computed Properties

• Exact Mass: 146.0579
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 290.5±25.0 °C(Predicted)
• PSA: 74.6
• pka: 2.65±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives